Cas no 957120-51-3 (N-Methyl 3-borono-5-chlorobenzamide)

• Product Name: N-Methyl 3-borono-5-chlorobenzamide
• CAS No: 957120-51-3
• MF: C₈H₉BClNO₃
• MW: 213.425961256027
• MDL: MFCD09800856
• CID: 802786
• PubChem ID: 44118791
• Update Time: 2025-04-19

N-Methyl 3-borono-5-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-5-(methylcarbamoyl)phenyl)boronic acid
• [3-chloro-5-(methylcarbamoyl)phenyl]boronic acid
• 3-CHLORO-5-(METHYLCARBAMOYL)BENZENEBORONIC ACID
• Boronic acid,B-[3-chloro-5-[(methylamino)carbonyl]phenyl]-
• N-METHYL 3-BORONO-5-CHLOROBENZAMIDE
• 3-Borono-5-chloro-N-methylbenzamide
• SCHEMBL5152205
• CS-0176087
• DTXSID30656993
• AKOS015833531
• 3-chloro-5-(methylcarbamoyl)phenylboronic acid
• PS-9638
• (3-Chloro-5-(methylcarbamoyl)phenyl)boronicacid
• 957120-51-3
• MFCD09800856
• F77431
• DB-353369
• N-Methyl 3-borono-5-chlorobenzamide

• MDL： MFCD09800856
• Inchi： 1S/C8H9BClNO3/c1-11-8(12)5-2-6(9(13)14)4-7(10)3-5/h2-4,13-14H,1H3,(H,11,12)
• InChI Key： XZSSZKPRYZCKDO-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C(NC)=O)C=1

Computed Properties

• Exact Mass: 213.03600
• Monoisotopic Mass: 213.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• PSA: 69.56000
• LogP: -0.22970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives